Cas no 22660-11-3 (2-Butenoic acid,4-(2,4-dimethylphenyl)-4-oxo-)
22660-11-3 structure
Product Name:2-Butenoic acid,4-(2,4-dimethylphenyl)-4-oxo-
CAS No:22660-11-3
MF:C12H12O3
MW:204.221883773804
CID:285655
PubChem ID:5355287
Update Time:2025-04-19
2-Butenoic acid,4-(2,4-dimethylphenyl)-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,4-(2,4-dimethylphenyl)-4-oxo-
- (E)-4-(2,4-dimethylphenyl)-4-oxobut-2-enoic acid
- (2E)-4-(2,4-Dimethylphenyl)-4-oxobut-2-enoic acid
- 4-(2,4-dimethyl-phenyl)-4-oxo-crotonic acid
- 4-(2,4-Dimethyl-phenyl)-4-oxo-crotonsaeure
- BB 0218774
- CHEMBL1806599
- NSC31589
- trans-4-(2,4-dimethylphenyl)-4-oxo-2-butenoic acid
- 22660-11-3
- MFCD11911478
- SCHEMBL10918237
- DTXSID50417927
- AKOS014043255
- (2E)-4-(2,4-dimethylphenyl)-4-oxo-2-butenoic acid
- NSC-31589
- WFDMCLINTAGONZ-AATRIKPKSA-N
- 132972-06-6
-
- Inchi： 1S/C12H12O3/c1-8-3-4-10(9(2)7-8)11(13)5-6-12(14)15/h3-7H,1-2H3,(H,14,15)/b6-5+
- InChI Key： WFDMCLINTAGONZ-AATRIKPKSA-N
- SMILES： O=C(/C=C/C(=O)O)C1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 204.07900
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37000
- LogP: 2.12690
2-Butenoic acid,4-(2,4-dimethylphenyl)-4-oxo- Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
2-Butenoic acid,4-(2,4-dimethylphenyl)-4-oxo- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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